molecular formula C10H11NO2S B8449043 N-propargyl-3-methylbenzenesulfonamide

N-propargyl-3-methylbenzenesulfonamide

Cat. No.: B8449043
M. Wt: 209.27 g/mol
InChI Key: RLKWIZLMUOSONE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-propargyl-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C10H11NO2S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11NO2S

Molecular Weight

209.27 g/mol

IUPAC Name

3-methyl-N-prop-2-ynylbenzenesulfonamide

InChI

InChI=1S/C10H11NO2S/c1-3-7-11-14(12,13)10-6-4-5-9(2)8-10/h1,4-6,8,11H,7H2,2H3

InChI Key

RLKWIZLMUOSONE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)S(=O)(=O)NCC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydroxide (0.60 g, 15 mmol) was dissolved in 10 ml of water and 0.66 g of propargylamine (12 mmol) was added thereto. Under ice-cooling, 1.91 g of 3-methylbenzenesulfonyl chloride (10 mmol) was added dropwise to the solution. The reaction temperature was raised again to room temperature and the mixture was stirred for 3 hours. The reaction mixture was extracted with ethyl acetate, dried over anhydrous magnesium sulfate and concentrated to obtain N-propargyl-3-methylbenzenesulfonamide (2.17 g). NMR spectrum of this product was as follows.
Quantity
0.6 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.66 g
Type
reactant
Reaction Step Two
Quantity
1.91 g
Type
reactant
Reaction Step Three

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